Cas no 194804-80-3 (2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester)

• Product Name: 2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester
• CAS No: 194804-80-3
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• MDL: MFCD11042795
• CID: 2182245
• PubChem ID: 19358310
• Update Time: 2025-11-02

2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-hydroxy-benzoic acid methyl ester
• Methyl 2,4-difluoro-3-hydroxybenzoate
• 2,4-DIFLUORO-3-HYDROXYBENZOIC ACID METHYL ESTER
• MFCD11042795
• 194804-80-3
• CS-0340859
• 2,4-difluoro-3-hydroxybenzoic acid methyl ester, 95%
• IASILBBAKSGQJC-UHFFFAOYSA-N
• SCHEMBL7502756
• AKOS006308878
• SB34826
• DB-260365
• methyl 2,4-difluoro-3-hydroxy-benzoate
• DTXSID301285864
• methyl2,4-difluoro-3-hydroxybenzoate
• MS-9667
• FD67080
• 2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester

• MDL： MFCD11042795
• Inchi： 1S/C8H6F2O3/c1-13-8(12)4-2-3-5(9)7(11)6(4)10/h2-3,11H,1H3
• InChI Key： IASILBBAKSGQJC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)OC)F)O

Computed Properties

• Exact Mass: 188.02850037g/mol
• Monoisotopic Mass: 188.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 259.4±40.0 ºC (760 Torr),
• Flash Point: 110.7±27.3 ºC,
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),

2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester Security Information

• Storage Condition：(BD223795)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester

Comprehensive Guide to 2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester (CAS No. 194804-80-3): Properties, Applications, and Market Insights

2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester (CAS No. 194804-80-3) is a fluorinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its difluoro-hydroxybenzoate structure, has garnered attention due to its unique chemical properties and versatile applications. In this guide, we explore its molecular characteristics, synthesis methods, industrial uses, and emerging trends in the chemical sector.

The molecular formula of 2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester is C₈H₆F₂O₃, with a molecular weight of 188.13 g/mol. Its structure features two fluorine atoms at the 2- and 4-positions of the benzene ring, alongside a hydroxyl group at the 3-position and a methyl ester moiety. This configuration contributes to its enhanced stability and reactivity, making it valuable for intermediate synthesis in drug development.

One of the most searched questions about this compound is: "What are the applications of 2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester in pharmaceuticals?" Researchers highlight its role as a key building block for active pharmaceutical ingredients (APIs), particularly in antifungal and anti-inflammatory agents. The presence of fluorine atoms improves bioavailability and metabolic stability, aligning with the growing demand for fluorinated drug candidates in modern medicine.

In agrochemicals, 2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester serves as a precursor for herbicides and plant growth regulators. Its selective reactivity enables the development of eco-friendly crop protection solutions, addressing global concerns about sustainable agriculture. Recent studies also explore its potential in material science, such as polymer modification and liquid crystal formulations.

The synthesis of CAS 194804-80-3 typically involves esterification of 2,4-difluoro-3-hydroxybenzoic acid with methanol under acidic conditions. Optimized processes focus on high yield and low environmental impact, reflecting the industry’s shift toward green chemistry. Analytical techniques like HPLC and NMR ensure purity, which is critical for end-use applications.

Market trends indicate rising demand for fluorinated fine chemicals, driven by advancements in healthcare and electronics. As a niche product, 2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester benefits from this growth, with suppliers emphasizing custom synthesis and scalable production. Regulatory compliance, such as REACH and FDA guidelines, further shapes its commercial viability.

For researchers seeking high-purity 194804-80-3, quality parameters include ≥98% purity (by GC), low heavy metal content, and standardized packaging. Storage recommendations often highlight protection from moisture and light to maintain stability. These specifications cater to laboratories and industries requiring reliable chemical intermediates.

In summary, 2,4-Difluoro-3-hydroxybenzoic Acid Methyl Ester (CAS No. 194804-80-3) exemplifies the intersection of innovation and utility in specialty chemistry. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in addressing contemporary scientific challenges. Future developments may explore its derivatives for next-generation therapeutics and sustainable technologies.